N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide

• IUPAC Name: N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide
• InChI: InChI=1S/C17H18N2O4/c1-13-15(9-5-10-16(13)19(21)22)18-17(20)11-6-12-23-14-7-3-2-4-8-14/h2-5,7-10H,6,11-12H2,1H3,(H,18,20)
• InChI Key: LGBXPIJELSNQSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)CCCOC2=CC=CC=C2
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide, also known as MNB, is a chemical compound that has been widely used in scientific research. MNB is a selective inhibitor of the transient receptor potential melastatin 8 (TRPM8) channel, which is a member of the transient receptor potential (TRP) ion channel family. TRPM8 channels are involved in various physiological processes, including thermosensation, pain sensation, and cold-induced vasodilation. The discovery of MNB has provided researchers with a valuable tool to study the function of TRPM8 channels in different biological systems.

Mechanism of Action

N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide acts as a selective inhibitor of TRPM8 channels by binding to a specific site on the channel protein. TRPM8 channels are activated by cold temperatures and menthol, and their activation leads to the influx of calcium ions into cells. N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide blocks the influx of calcium ions by binding to the channel protein, thereby inhibiting the function of TRPM8 channels.
Biochemical and Physiological Effects:
N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide inhibits the function of TRPM8 channels in a dose-dependent manner. N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide has also been shown to inhibit the growth and migration of cancer cells that express TRPM8 channels. In vivo studies have demonstrated that N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide can reduce pain sensitivity in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

The use of N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide in scientific research has several advantages. N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide is a selective inhibitor of TRPM8 channels, which allows researchers to study the function of these channels in different biological systems without affecting other ion channels. N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide is also a potent inhibitor of TRPM8 channels, which allows researchers to use lower concentrations of the compound in their experiments. However, the use of N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide in scientific research also has some limitations. N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide has a relatively short half-life, which requires frequent dosing in in vivo experiments. N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide can also have off-target effects at higher concentrations, which can complicate the interpretation of experimental results.

Future Directions

The discovery of N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide has opened up several avenues for future research. One potential direction is the development of more potent and selective inhibitors of TRPM8 channels. Another direction is the investigation of the role of TRPM8 channels in other physiological processes, such as inflammation and metabolism. The use of N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide in combination with other inhibitors or activators of TRPM8 channels could also provide insights into the complex regulation of these channels in different biological systems. Overall, the discovery of N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide has provided researchers with a valuable tool to study the function of TRPM8 channels in different biological systems and has opened up new avenues for future research.

Scientific Research Applications

N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide has been widely used in scientific research to study the function of TRPM8 channels in different biological systems. TRPM8 channels have been implicated in various physiological processes, including cold sensation, pain sensation, and cancer progression. N-(2-methyl-3-nitrophenyl)-4-phenoxybutanamide has been used to investigate the role of TRPM8 channels in these processes and to identify potential therapeutic targets.